3-(4-bromophenyl)-2,5-diphenyldihydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6(3H,5H)-dione

• IUPAC Name: 3-(4-bromophenyl)-2,5-diphenyl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• InChI: InChI=1S/C23H17BrN2O3/c24-16-13-11-15(12-14-16)20-19-21(29-26(20)18-9-5-2-6-10-18)23(28)25(22(19)27)17-7-3-1-4-8-17/h1-14,19-21H
• InChI Key: AYRFJQUKJWQLHI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(C3C(O2)C(=O)N(C3=O)C4=CC=CC=C4)C5=CC=C(C=C5)Br
• Molecular Formula: C23H17BrN2O3
• Molecular Weight: 449.3 g/mol
• CAS No.: 68204-36-4

Description

3-(4-bromophenyl)-2,5-diphenyldihydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6(3H,5H)-dione is a useful research compound. Its molecular formula is C23H17BrN2O3 and its molecular weight is 449.304. The purity is usually 95%.
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Scientific Research Applications

Photoluminescent Materials

Research has shown that derivatives of the mentioned compound are used in creating new photoluminescent materials. These materials exhibit strong photoluminescence and are suitable for electronic applications due to their good solubility and processability into thin films. The development of π-conjugated polymers containing similar structures has been explored for their potential in organic electronics, highlighting their photostability and strong emission properties (Beyerlein & Tieke, 2000).

Electron Transport Layers in Solar Cells

Derivatives have also been synthesized for use as electron transport layers (ETL) in polymer solar cells. A novel alcohol-soluble n-type conjugated polyelectrolyte based on similar structural frameworks has shown to improve the power conversion efficiency of solar cells by facilitating electron extraction and reducing exciton recombination. This underscores the compound's utility in enhancing the performance of photovoltaic devices (Hu et al., 2015).

Chemical Reactions and Inhibitors

In the realm of synthetic chemistry, these derivatives have been investigated as inhibitors of certain biochemical reactions and as novel reagents in chemical synthesis. For instance, they've been studied as potent inhibitors of glycolic acid oxidase, demonstrating significant biological activity through their structural modifications. Additionally, they serve as effective reagents in the oxidation of certain organic compounds, highlighting their versatility in chemical transformations (Rooney et al., 1983; Zolfigol et al., 2006).

Mechanism of Action

The mechanism of action of similar compounds has been studied. For instance, 3-(4-Bromophenyl)-5-(4-hydroxyphenyl)isoxazole is a new key intermediate in the synthesis of polymer and non-polymer ordered liquid crystal phase.

Future Directions

The future directions of research on similar compounds include the synthesis of a wide diversity of functional compounds with different molecular structures for many different practical applications.